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Compound of Interest

Compound Name: Venlafaxine-d6

Cat. No.: B15616177 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and characterization of

Venlafaxine-d6, a deuterated analog of the serotonin-norepinephrine reuptake inhibitor (SNRI)

Venlafaxine. Venlafaxine-d6 is a critical tool in clinical and preclinical research, primarily

utilized as an internal standard for the accurate quantification of Venlafaxine in biological

matrices.[1][2][3] Its stable isotope label ensures that its chemical and physical properties

closely mimic that of the parent drug, while its distinct mass allows for precise differentiation in

mass spectrometry-based assays.[3]

Synthesis of Venlafaxine-d6
The synthesis of Venlafaxine-d6 (1-[2-[bis(methyl-d3)amino]-1-(4-

methoxyphenyl)ethyl]cyclohexan-1-ol) is typically achieved through the deuteromethylation of a

suitable precursor.[4] A common and efficient strategy involves the reductive amination of a key

intermediate, followed by N-alkylation using a deuterated methylating agent.

A plausible and widely accepted synthetic route commences with the commercially available 1-

[cyano-(p-methoxyphenyl)-methyl]cyclohexanol. This starting material undergoes reduction to

yield 1-[2-amino-1-(p-methoxyphenyl)ethyl]cyclohexanol (N,N-didesmethylvenlafaxine).[4]

Subsequent N-methylation with a deuterated methyl source, such as methyl-d3 iodide, in the

presence of a suitable base, affords the desired N,N-di(methyl-d3) product, Venlafaxine-d6.[4]
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Caption: Synthetic Pathway of Venlafaxine-d6.

Experimental Protocol: Synthesis of Venlafaxine-d6
The following is a representative experimental protocol for the synthesis of Venlafaxine-d6,

based on established synthetic methods for Venlafaxine.[4]

Step 1: Reduction of 1-[Cyano-(p-methoxyphenyl)-methyl]cyclohexanol to 1-[2-Amino-1-(p-

methoxyphenyl)ethyl]cyclohexanol

To a solution of 1-[cyano-(p-methoxyphenyl)-methyl]cyclohexanol in an appropriate solvent

(e.g., acetic acid or methanol), add a catalytic amount of 10% palladium on carbon.

Pressurize the reaction vessel with hydrogen gas (typically 10-15 kg/cm ²) and stir at room

temperature until the reaction is complete, as monitored by Thin Layer Chromatography

(TLC) or High-Performance Liquid Chromatography (HPLC).

Upon completion, filter the reaction mixture to remove the catalyst and concentrate the

filtrate under reduced pressure to yield the crude 1-[2-amino-1-(p-

methoxyphenyl)ethyl]cyclohexanol.

The crude product can be purified by recrystallization or column chromatography.

Step 2: N,N-di(deuteromethylation) of 1-[2-Amino-1-(p-methoxyphenyl)ethyl]cyclohexanol

Dissolve 1-[2-amino-1-(p-methoxyphenyl)ethyl]cyclohexanol in a suitable polar aprotic

solvent, such as acetonitrile or dimethylformamide.
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Add a base, such as potassium carbonate or sodium hydride, to the solution and stir for a

short period.

Add at least two equivalents of methyl-d3 iodide to the reaction mixture.

Heat the reaction mixture (e.g., to 60-80 °C) and stir until the reaction is complete, as

monitored by TLC or HPLC.

After cooling to room temperature, quench the reaction with water and extract the product

with an organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

The resulting crude Venlafaxine-d6 can be purified by column chromatography to yield the

final product.

Characterization of Venlafaxine-d6
The identity and purity of synthesized Venlafaxine-d6 are confirmed using a combination of

spectroscopic and chromatographic techniques.

Physicochemical Properties
Property Value

Molecular Formula C₁₇H₂₁D₆NO₂

Molecular Weight 283.44 g/mol

CAS Number 940297-06-3

Appearance White to off-white solid

Purity ≥98%

Data sourced from commercial supplier specifications.[5]

Mass Spectrometry (MS)
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Mass spectrometry is a primary technique for confirming the successful incorporation of

deuterium and for the quantification of Venlafaxine-d6. In tandem mass spectrometry

(MS/MS), specific precursor-to-product ion transitions are monitored.

Analyte Precursor Ion (m/z) Product Ion (m/z)

Venlafaxine-d6 284.4 121.0

Venlafaxine-d6 284.2 64.1

Note: The slight variation in precursor ion mass (284.4 vs. 284.2) may be due to different

instrument calibration or rounding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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